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Compound of Interest

3-Chloro-N-(2-
Compound Name:

methoxybenzyl)propanamide
CAS No.: 105909-52-2

Cat. No.: B3024476
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Document Type: Technical Safety Guide & Risk Assessment Whitepaper Target Audience:
Medicinal Chemists, HSE Officers, and Process Safety Engineers Subject: CAS 105909-52-2 |
Structural Analog Analysis & Safe Handling Protocols

Executive Summary

This technical guide provides an in-depth safety analysis of 3-Chloro-N-(2-
methoxybenzyl)propanamide (CAS: 105909-52-2). While often sought as a standard reagent,
this compound possesses a

-chloroamide motif, classifying it as a Potential Genotoxic Impurity (PGI) in pharmaceutical
development.

This document does not merely list hazards; it synthesizes the chemical reactivity of the alkyl
chloride tail with the bioavailability of the benzyl amide to establish a rigorous handling
protocol. It is designed to serve as a primary reference for populating or validating a Safety
Data Sheet (SDS).
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Part 1: Chemical Identity & Critical Properties

Before assessing risk, we must establish the precise chemical identity. This compound is a
bifunctional building block used frequently in the synthesis of GPCR ligands and melatonin
receptor agonists.

Identification Data

Parameter Specification
Chemical Name 3-Chloro-N-(2-methoxybenzyl)propanamide
CAS Number 105909-52-2
C
Molecular Formula H
CINO
Molecular Weight 227.69 g/mol

Secondary Amide + Alkyl Chloride (
Structural Motif
-position)

Physical State Solid (White to off-white crystalline powder)

Soluble in DMSO, Methanol, DCM; Low

Solubilit
Y solubility in water

Synthetic Context (The "Why")

This molecule is typically synthesized via the Schotten-Baumann acylation of 2-
methoxybenzylamine with 3-chloropropanoyl chloride. Understanding this pathway is critical for
safety because residual starting materials (acid chlorides) are lachrymators and highly
corrosive, often lingering in the crude product.

Part 2: Comprehensive Hazard Analysis (GHS
Standards)
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Note: The following data is derived from structure-activity relationship (SAR) analysis of the
alkyl chloride class and available vendor safety data.

GHS Classification & Signhal Word

Signal Word:WARNING

Hazard Statement

Hazard Class Category Description
Code
Skin Causes skin irritation.
_ o Cat. 2 H315
Corrosion/Irritation [1]
Serious Eye Causes serious eye
o Cat. 2A H319 o
Damage/Irritation irritation.[1][2]
STOT - Single May cause respirato
J Cat. 3 H335 o Y ) P i
Exposure irritation.[3][4][5]
Contains structural
Germ Cell )
o Assessment Req. Suspected PGI alert (alkyl halide) for
Mutagenicity o
genotoxicity.

The Genotoxicity Risk (Senior Scientist Insight)

The critical safety concern for this molecule is not acute toxicity, but alkylation potential. The
terminal chlorine atom (

-position to the carbonyl) is a leaving group.

e Mechanism: The carbon attached to the chlorine is electrophilic. It can undergo nucleophilic
substitution (

) with biological nucleophiles (e.g., DNA bases like Guanine).

e Regulatory Impact: In drug substances, this compound must be controlled to ppm levels
(Threshold of Toxicological Concern - TTC) unless proven non-genotoxic via Ames testing.

Part 3: Handling Protocols & Engineering Controls
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Trustworthiness in the lab relies on self-validating containment systems. Do not rely on PPE
alone.[5]

Engineering Control Hierarchy

The following diagram illustrates the mandatory workflow for handling alkylating amides.
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Figure 1: Risk Management Hierarchy. Note the emphasis on HEPA filtration at the weighing
stage to prevent inhalation of solid particulates.

Specific Handling Procedures
A. Weighing & Transfer

» Protocol: Always weigh inside a Powder Containment Balance Enclosure or a chemical fume
hood. Static electricity can disperse the fine powder; use an anti-static gun if available.

o PPE: Double nitrile gloves (0.11 mm min thickness). Wear Tyvek sleeves over lab coat cuffs
to bridge the gap where wrist exposure occurs.

B. Spill Response (Self-Validating)

If a spill occurs, you must neutralize the alkylating potential before disposal.

Isolate: Evacuate the immediate 3-meter radius.

PPE Up: Don full-face respirator with organic vapor/acid gas cartridges.

Neutralize: Do not just wipe up. Apply a solution of 10% aqueous sodium thiosulfate or dilute
ammonia.

o Why? Thiosulfate is a soft nucleophile that will rapidly displace the chloride, converting the
toxic alkyl chloride into a non-toxic thiosulfate ester.

Clean: Absorb with vermiculite and dispose of as hazardous chemical waste.

Part 4: Emergency Response Data

This section provides the specific medical and fire data required for the SDS.

First Aid Measures

o Eye Contact: Immediately flush with water for 15 minutes.[1][4][5] Critical: Lift eyelids
occasionally. The lipophilic nature of the benzyl group may cause the compound to adhere to
corneal tissue.
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o Skin Contact: Wash with soap and water.[1][4][5] Do not use alcohol or DMSO, as these
solvents act as carriers, transporting the alkylating agent deeper into the dermis.

 Inhalation: Move to fresh air. If wheezing occurs (indicating sensitization), seek medical
attention immediately.

Fire-Fighting Measures

e Combustion Products: Emits toxic fumes of Hydrogen Chloride (HCI), Nitrogen Oxides
(NOx), and Carbon Monoxide (CO).

o Extinguishing Media: Dry chemical, CO2, or alcohol-resistant foam.[4] Avoid high-pressure
water jets which can aerosolize the powder.

Part 5: Reactivity & Stability Logic

Understanding the degradation pathways prevents accidents.
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Figure 2: Degradation Pathways. Note that exposure to base can convert this compound into
an acrylamide derivative, which is a potent neurotoxin.

« Stability: Stable under recommended storage (2-8°C, dry).

e Incompatibility: Strong bases (induces elimination to acrylamides), strong oxidizers.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC392310250&productDescription=3-CHLORO-1-METHOXY-2-PRO+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-chloro-n-4-methoxyphenyl-propanamide.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/handling-acryloyl-chloride-safety-protocols-best-practices
https://www.chemicalbook.com/msds/3-chloro-n-4-methoxyphenyl-propanamide.pdf
https://www.benchchem.com/product/b3024476/docs?utm_src=pdf-body-img#technical-guide-safety-profile-handling-of-3-chloro-n-2-methoxybenzyl-propanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» National Center for Biotechnology Information. (2024). PubChem Compound Summary for
Alkyl Chlorides (Class Hazard Data). Retrieved from [Link]

e European Chemicals Agency (ECHA). (2024). Guidance on the Application of the CLP
Criteria - Germ Cell Mutagenicity. Retrieved from [Link]

e Occupational Safety and Health Administration (OSHA). (2024).[3] Hazard Communication
Standard: Safety Data Sheets. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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